Ethyl iododifluoroacetate
Overview
Description
Ethyl iododifluoroacetate, with the chemical formula C4H5F2IO2 and CAS registry number 7648-30-8, is a compound known for its applications in organic synthesis . This colorless liquid is characterized by its iodine and fluorine functional groups . It is commonly used as a reagent in various chemical reactions, offering a versatile platform for the introduction of iodine and fluorine moieties into different molecules .
Synthesis Analysis
This compound has been used in various synthesis processes. For instance, it was used in a fluoroalkylation and cycloisomerization cascade reaction of ene-VDCP upon visible-light irradiation . It was also used in the enantioselective Reformatsky reaction with ketones to form a quaternary carbon centre .
Molecular Structure Analysis
The molecular formula of this compound is C4H5F2IO2 . Its average mass is 249.983 Da and its monoisotopic mass is 249.930222 Da .
Chemical Reactions Analysis
This compound has been involved in various chemical reactions. For example, it was used in a fluoroalkylation and cycloisomerization cascade reaction of ene-VDCP with this compound or perfluoroalkyl iodide upon visible-light irradiation . It was also used in an enantioselective Reformatsky reaction with ketones .
Physical And Chemical Properties Analysis
This compound has a density of 1.7 g/cm3 . Its boiling point is 65 °C . The refractive index is 1.469 . The flash point is 45.4 °C .
Scientific Research Applications
Radical Addition to Alkenes : Leung and Linclau (2008) described the addition of ethyl iododifluoroacetate to various alkene substrates, initiated by AIBN (azobisisobutyronitrile). This process resulted in good to excellent yields, demonstrating the compound's usefulness in organic synthesis, particularly in the functionalization of alkenes (Leung & Linclau, 2008).
Selective Difluoroalkylation : Tong et al. (2023) developed a visible light-induced process for the difluoroalkylation of unactivated alkenes using this compound. This method allows for selective access to difluoroalkylated indole derivatives, which are significant in medicinal chemistry (Tong et al., 2023).
Synthesis of Difluoro-γ-Butyrolactones : Xiao et al. (2005) achieved the synthesis of α,α-difluoro-γ-butyrolactones through the alkaline hydrolysis of adducts formed between this compound and alkenes. This synthesis route demonstrates the compound's role in creating complex molecules with potential pharmaceutical applications (Xiao et al., 2005).
Organophosphine-Catalyzed Difluoroalkylation : Zhao et al. (2019) reported the use of organophosphine compounds to catalyze the atom transfer radical addition and Heck-type reaction between alkenes and this compound. This method showcased excellent functional group tolerance and high chemo- and regioselectivities, indicating its potential in organic synthesis (Zhao et al., 2019).
Enantioselective Reformatsky Reaction : Fornalczyk et al. (2012) developed two approaches for the enantioselective Reformatsky reaction of this compound with ketones. This reaction is crucial for forming quaternary carbon centers in various compounds, highlighting the compound's significance in asymmetric synthesis (Fornalczyk et al., 2012).
Mechanism of Action
Target of Action
Ethyl iododifluoroacetate primarily targets ketones . It is used in the enantioselective Reformatsky reaction with ketones to form a quaternary carbon centre .
Mode of Action
The interaction of this compound with its targets involves a fluoroalkylation and cycloisomerization cascade reaction . This reaction occurs upon visible-light irradiation . The compound is also used in the enantioselective Reformatsky reaction with ketones .
Biochemical Pathways
This compound affects the Reformatsky reaction pathway . This pathway involves the reaction of this compound with ketones to form a quaternary carbon centre . The compound is also involved in a fluoroalkylation and cycloisomerization cascade reaction .
Pharmacokinetics
It is known that the compound has a molecular weight of 24998 , which may influence its absorption, distribution, metabolism, and excretion.
Result of Action
The molecular and cellular effects of this compound’s action include the formation of a quaternary carbon centre and the production of fluorinated cyclization products .
Action Environment
The action of this compound is influenced by environmental factors such as light. For instance, a fluoroalkylation and cycloisomerization cascade reaction of this compound occurs upon visible-light irradiation .
Safety and Hazards
Ethyl iododifluoroacetate is classified as a skin irritant (Category 2), eye irritant (Category 2), and specific target organ toxicity – single exposure (Category 3) . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye .
Future Directions
Ethyl iododifluoroacetate has been used in various innovative chemical reactions, such as the fluoroalkylation and cycloisomerization cascade reaction of ene-VDCP and the enantioselective Reformatsky reaction . These reactions suggest potential future directions for the use of this compound in organic synthesis.
properties
IUPAC Name |
ethyl 2,2-difluoro-2-iodoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F2IO2/c1-2-9-3(8)4(5,6)7/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGWXXIZVRRTDKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(F)(F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F2IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00371909 |
Source
|
| Record name | Ethyl iododifluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7648-30-8 |
Source
|
| Record name | Ethyl iododifluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl difluoro(iodo)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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